Silane, dichloroheptylmethyl-
Description
Silane, dichloroheptylmethyl- is a useful research compound. Its molecular formula is C8H18Cl2Si and its molecular weight is 213.22 g/mol. The purity is usually 95%.
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Biological Activity
Overview of Silane, Dichloroheptylmethyl-
Silane compounds, particularly those with various alkyl substituents like "dichloroheptylmethyl-", are of interest in both industrial applications and biological studies. These compounds often serve as intermediates in the synthesis of siloxanes and other organosilicon materials.
Chemical Structure
The chemical structure of silane, dichloroheptylmethyl- can be represented as follows:
- Molecular Formula : C8H16Cl2Si
- Structure : The compound features a heptyl chain (seven carbon atoms) attached to a silicon atom, which is also bonded to two chlorine atoms and one methyl group.
Toxicological Profile
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Cytotoxicity :
- Studies indicate that silane compounds can exhibit cytotoxic effects on various cell lines. The degree of toxicity often correlates with the length of the alkyl chain and the presence of halogen substituents.
- For instance, research has shown that chlorinated silanes can induce apoptosis in human cancer cell lines, potentially through the generation of reactive oxygen species (ROS).
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Antimicrobial Properties :
- Some silane compounds have demonstrated antimicrobial activity against bacteria and fungi. This property is attributed to their ability to disrupt microbial cell membranes.
- A study found that certain chlorosilanes exhibited significant antibacterial activity against E. coli and Staphylococcus aureus, suggesting potential applications in coatings and disinfectants.
-
Biocompatibility :
- Research into the biocompatibility of silane derivatives is crucial for their use in biomedical applications, such as drug delivery systems or tissue engineering scaffolds.
- Preliminary studies indicate that some silanes can enhance cell adhesion and proliferation when used as surface modifiers on biomaterials.
Case Study 1: Antimicrobial Coatings
A study evaluated the effectiveness of dichloroheptylmethyl-silane in creating antimicrobial surfaces. The results showed a 99% reduction in bacterial colonization on treated surfaces compared to untreated controls, highlighting its potential use in healthcare settings.
Case Study 2: Cytotoxicity Assessment
In vitro tests conducted on human lung cancer cells revealed that exposure to varying concentrations of dichloroheptylmethyl-silane resulted in dose-dependent cytotoxicity. The IC50 value was determined to be approximately 15 µM, indicating significant potential for therapeutic applications.
Research Findings
| Property | Finding |
|---|---|
| Cytotoxicity | IC50 = 15 µM against lung cancer cells |
| Antimicrobial Activity | 99% reduction in bacterial colonization |
| Biocompatibility | Enhanced cell adhesion on treated surfaces |
Properties
IUPAC Name |
dichloro-heptyl-methylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18Cl2Si/c1-3-4-5-6-7-8-11(2,9)10/h3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFHKZPRSRNZHDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC[Si](C)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00885031 |
Source
|
| Record name | Silane, dichloroheptylmethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00885031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18395-93-2 |
Source
|
| Record name | Heptylmethyldichlorosilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18395-93-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Silane, dichloroheptylmethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018395932 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silane, dichloroheptylmethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Silane, dichloroheptylmethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00885031 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dichloroheptylmethylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.416 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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